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Compound of Interest

Compound Name: Z-Lys(Boc)-OH

Cat. No.: B7814897

Get Quote

Introduction

In the fields of peptide synthesis, drug development, and chemical biology, the ability to

introduce modifications at specific sites within a peptide or protein is paramount. Nα-tert-

butyloxycarbonyl-Nε-benzyloxycarbonyl-L-lysine, commonly known as Z-Lys(Boc)-OH or Boc-

Lys(Z)-OH, is a crucial building block that facilitates such precision.[1] Its utility stems from the

orthogonal protecting group strategy it employs. The α-amino group is protected by an acid-

labile Boc group, while the ε-amino group of the lysine side chain is protected by a Z (or Cbz)

group, which is removable under different conditions, typically hydrogenolysis.[1][2] This

differential stability allows for the selective deprotection of the lysine side chain, creating a

unique reactive handle for the attachment of various moieties—such as fluorophores, drug

conjugates, or biotin tags—while the peptide backbone remains fully protected and anchored to

a solid support.[3]

These application notes provide a comprehensive overview, including detailed protocols and

workflows, for researchers utilizing Z-Lys(Boc)-OH to synthesize selectively modifiable

peptides.
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Z-Lys(Boc)-OH is a white crystalline powder used as a fundamental raw material in peptide

synthesis, particularly for bioactive compounds and GLP-1 analogues.[4]

Property Value

CAS Number 2389-45-9

Molecular Formula C₁₉H₂₈N₂O₆[4]

Molecular Weight 380.44 g/mol

Appearance White crystalline powder[4]

Purity ≥98%

Melting Point 75–79 °C[4]

Storage Conditions
Store sealed in a freezer at temperatures below

−20 °C[4]

Principle of Orthogonal Protection
The core advantage of Z-Lys(Boc)-OH lies in its orthogonal protection scheme. The Boc and Z

groups can be selectively removed without affecting each other, enabling precise control over

the synthetic pathway.[5] The Boc group is removed with moderate acid (e.g., TFA), a standard

step in Boc-based Solid-Phase Peptide Synthesis (SPPS), while the Z group is stable to these

conditions.[6] Conversely, the Z group is typically removed by catalytic hydrogenolysis, which

does not affect the Boc group or most other standard acid-labile side-chain protecting groups.

[7]
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Orthogonal Deprotection of Z-Lys(Boc)-OH

Z-Lys(Boc)-OH
(Nα-Boc, Nε-Z)

H-Lys(Z)-OH
(Free Nα)

  TFA / DCM  
(Acidolysis)

Z-Lys-OH
(Free Nε)

  H₂ / Pd-C  
(Hydrogenolysis)

 Stable  Stable 
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Start with Peptide-Resin
(N-terminal Boc)

1. Boc Deprotection
(25-50% TFA in DCM)

2. Wash
(DCM, DMF)

3. Neutralization
(10% DIPEA in DMF)

4. Wash
(DMF)

5. Couple Next Amino Acid
(Boc-AA-OH, HBTU/DIPEA)

6. Wash
(DMF)

Repeat for Next Cycle
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Peptide-Resin with
-Lys(Z)- residue

1. Selective Z-Group Removal
(Catalytic Hydrogenolysis)

2. Wash Resin
(DMF, DCM)

3. Side-Chain Modification
(e.g., Acylation, Alkylation)

4. Wash Resin
(DMF, DCM)

5a. Continue SPPS 5b. Final Cleavage & Deprotection

Modified Peptide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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